Cas no 19328-56-4 (Benzoic acid, 3-nitro-,ammonium salt (1:1))

• Product Name: Benzoic acid, 3-nitro-,ammonium salt (1:1)
• CAS No: 19328-56-4
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• CID: 220980
• PubChem ID: 88010
• Update Time: 2025-04-19

Benzoic acid, 3-nitro-,ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-nitro-,ammonium salt (1:1)
• ammonium 3-nitrobenzoate
• AMMONIUM M-NITROBENZOATE
• azane,3-nitrobenzoic acid
• 3-nitrobenzoic acid ammoniate (1:1)
• AC1L3EUN
• EINECS 242-965-2
• SureCN1734093
• 3-nitrobenzoic acid, ammonium salt
• DTXSID50172928
• 19328-56-4
• azane;3-nitrobenzoic acid

• Inchi： 1S/C7H5NO4.H3N/c9-7(10)5-2-1-3-6(4-5)8(11)12;/h1-4H,(H,9,10);1H3
• InChI Key： RDWQYBUSPWIBRI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1)[N+](=O)[O-])=O.N

Computed Properties

• Exact Mass: 184.04844
• Monoisotopic Mass: 184.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 340.7°Cat760mmHg
• Flash Point: 157.5°C
• PSA: 115.44